Cas no 98145-65-4 (Phosphorothioic acid,O-ethyl O-phenyl ester)
98145-65-4 structure
Product Name:Phosphorothioic acid,O-ethyl O-phenyl ester
CAS No:98145-65-4
MF:C8H11O3PS
MW:218.209902048111
CID:813757
PubChem ID:169448
Update Time:2025-04-19
Phosphorothioic acid,O-ethyl O-phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorothioic acid,O-ethyl O-phenyl ester
- ethoxy-hydroxy-phenoxy-sulfanylidene-λ<sup>5</sup>-phosphane
- SCHEMBL390090
- O-ethyl O-phenyl hydrogen phosphorothioate
- 98145-65-4
- DTXSID80913427
- Ethyl phenyl phosphorothioate ((EtO)(PhO)(HO)PS)
- Phosphorothioic acid, O-ethyl O-phenyl ester
-
- Inchi: 1S/C8H11O3PS/c1-2-10-12(9,13)11-8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,9,13)
- InChI Key: XLADUAFJWUJPFQ-UHFFFAOYSA-N
- SMILES: S=P(O)(OCC)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 218.017
- Monoisotopic Mass: 218.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 70.8Ų
Experimental Properties
- Density: 1.315g/cm3
- Boiling Point: 304.2ºC at 760 mmHg
- Flash Point: 137.8ºC
- Refractive Index: 1.577
- PSA: 80.59000
- LogP: 2.96930
Phosphorothioic acid,O-ethyl O-phenyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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